Ap4G

• Molecular Formula: C20H28N10O20P4
• Molecular Weight: 852.4 g/mol
• InChI: InChI=1S/C20H28N10O20P4/c21-14-8-15(24-3-23-14)29(4-25-8)18-12(33)10(31)6(46-18)1-44-51(36,37)48-53(40,41)50-54(42,43)49-52(38,39)45-2-7-11(32)13(34)19(47-7)30-5-26-9-16(30)27-20(22)28-17(9)35/h3-7,10-13,18-19,31-34H,1-2H2,(H,36,37)(H,38,39)(H,40,41)(H,42,43)(H2,21,23,24)(H3,22,27,28,35)/t6-,7-,10?,11+,12+,13?,18-,19-/m1/s1
• InChIKey: SJXJAXXRDJWRCR-CEKQWZBASA-N

Ap4G: A Dinucleoside Polyphosphate with Divergent Signaling and Enzymatic Selectivity

Ap4G (adenosine 5′-tetraphospho-5′-guanosine, P1-(5′-adenosyl)-P4-(5′-guanosyl) tetraphosphate) is a member of the dinucleoside polyphosphate (NpnN) family, comprised of an adenosine and a guanosine moiety linked by a chain of four phosphates. Unlike the more extensively studied symmetric analog Ap4A, Ap4G is an asymmetrical molecule that exhibits distinct biological roles as a stress-responsive alarmone, a modulator of specific nucleotide-binding enzymes, and a vasoactive signaling agent [1]. Its endogenous cellular concentrations are dynamically regulated during the cell cycle and under stress conditions, underscoring its specialized physiological functions [2].

Asymmetrical adenosine-guanosine tetraphosphate probe for dinucleotide signaling

Reported modulator of nucleotide-binding enzymes (IMP-GMP 5′-nucleotidase, Fhit)

Stress-responsive alarmone: selective for heavy metal stress, not heat shock

• [1] Brevet A, Plateau P, Best-Belpomme M, Blanquet S. Variation of Ap4A and other dinucleoside polyphosphates in stressed Drosophila cells. J Biol Chem. 1985;260(29):15566-15570. View Source
• [2] Garrison PN, Mathis SA, Barnes LD. In vivo levels of diadenosine tetraphosphate and adenosine tetraphospho-guanosine in Physarum polycephalum during the cell cycle and oxidative stress. Mol Cell Biol. 1989;9(10):4296-4302. View Source

The Critical Failure of Ap4G Substitution: Evidence for Non-Redundant Biological and Biochemical Function

Procurement decisions that treat Ap4G as a simple interchangeable analog of Ap4A or other dinucleoside polyphosphates are scientifically unfounded. Despite their shared tetraphosphate backbone, Ap4G and Ap4A exhibit profoundly divergent substrate specificities for key hydrolases and differential receptor activation profiles. For instance, the human Fhit tumor suppressor protein, a critical regulator of dinucleotide signaling, is a poor substrate for Ap4A but does not degrade Ap4G [1]. Furthermore, Ap4G displays a distinct activation pattern of IMP-GMP 5′-nucleotidase compared to Ap4A, Ap5A, and Ap6A, demonstrating that even minor structural modifications yield significant changes in enzyme regulation [2]. These disparities mean that substituting Ap4G with a generic 'dinucleoside tetraphosphate' will yield non-equivalent and potentially misleading experimental outcomes, invalidating comparative studies and wasting research resources. The following evidence quantifies precisely where Ap4G diverges from its closest comparators.

Fhit hydrolase resistance

Ap4G is not degraded by human Fhit tumor suppressor, unlike Ap4A (poor substrate), altering signaling half-life.

Nucleotidase activation divergence

Ap4G activates IMP-GMP 5′-nucleotidase less than Ap5A/Ap6A (phosphotransferase), limiting direct functional substitution.

Heat-shock response mismatch

Ap4G is insensitive to heat shock, while Ap3A and Ap3G show 3-fold increases; cannot be used as generic alarmone proxy.

• [1] Huang Y, Garrison PN, Barnes LD. Selective degradation of 2′-adenylated diadenosine tri- and tetraphosphates, Ap3A and Ap4A, by two specific human dinucleoside polyphosphate hydrolases. Arch Biochem Biophys. 2000;373(1):249-256. View Source
• [2] Marques AFP, Teixeira NA, Gambaretto C, Sillero A, Günther Sillero MA. IMP-GMP 5′-nucleotidase from rat brain: Activation by polyphosphates. J Neurochem. 1998;71(3):1241-1250. View Source

Ap4G Quantitative Differentiation Evidence: A Procurement Guide for Scientific Selection

Divergent Activation of IMP-GMP 5′-Nucleotidase: Ap4G vs. Ap4A, Ap5A, and Ap6A

Ap4G activates IMP-GMP 5′-nucleotidase with a distinct potency profile compared to other dinucleoside polyphosphates. Under assay conditions where Ap4A produced a 5-fold activation, Ap4G produced a 4.0-fold activation. In the phosphotransferase reaction at 0.1 mM, Ap4G produced a 7.7-fold activation, compared to 8.3-fold for Ap4A, 10.2-fold for Ap5A, and 10.1-fold for Ap6A [1]. This demonstrates that Ap4G is a strong activator but is not functionally equivalent to Ap5A or Ap6A, which show markedly higher activation in the phosphotransferase context.

Activation Profile

Head-to-head

7.7-fold (Ap4G) vs 10.2-fold (Ap5A)

Distinct activation magnitudes limit direct substitution

Rat brain IMP-GMP 5′-nucleotidase; phosphotransferase assay

Evidence Dimension	Fold activation of IMP-GMP 5′-nucleotidase
Target Compound Data	4.0-fold (hydrolytic assay); 7.7-fold (phosphotransferase assay at 0.1 mM)
Comparator Or Baseline	Ap4A: 5.0-fold (hydrolytic); 8.3-fold (phosphotransferase). Ap5A: 10.2-fold (phosphotransferase). Ap6A: 10.1-fold (phosphotransferase).
Quantified Difference	Ap4G is 20% less potent than Ap4A in hydrolytic activation; Ap5A and Ap6A are ~32% more potent than Ap4G in phosphotransferase activation.
Conditions	Purified IMP-GMP 5′-nucleotidase from rat brain; hydrolytic assay with 2 mM MgCl2 at pH 6.5-6.8; phosphotransferase reaction with effectors at 0.1 mM [1].

Why This Matters

This quantitative divergence means Ap4G cannot be substituted with Ap5A or Ap6A in studies of nucleotide-regulated phosphotransferase activity, as the latter compounds will produce significantly higher and non-comparable activation signals.

• [1] Marques AFP, Teixeira NA, Gambaretto C, Sillero A, Günther Sillero MA. IMP-GMP 5′-nucleotidase from rat brain: Activation by polyphosphates. J Neurochem. 1998;71(3):1241-1250. View Source

Differential Substrate Recognition by Human Fhit Tumor Suppressor Hydrolase: Ap4G vs. Ap4A

The human Fhit (fragile histidine triad) protein, a dinucleoside triphosphate hydrolase and putative tumor suppressor, exhibits starkly different activity toward Ap4G compared to Ap4A. While Fhit displays extremely low activity toward Ap4A, it does not degrade Ap4G at all, indicating that Ap4G is not a substrate for this enzyme [1]. In contrast, the specific (asymmetrical) human Ap4A hydrolase (EC 3.6.1.17) hydrolyzes both Ap4A and Ap4G. For Ap4A hydrolysis by this enzyme, the specificity constant (kcat/Km) is 6.7 × 10^3 s^-1 M^-1, compared to 2.0 × 10^6 s^-1 M^-1 for Ap3A [2].

Fhit Degradation

Head-to-head

Ap4G: Not degraded
Ap4A: Poor substrate

Differential Fhit susceptibility alters signaling dynamics

Recombinant human Fhit assay; tumor suppressor context

Evidence Dimension	Substrate recognition by human Fhit hydrolase
Target Compound Data	Not degraded by human Fhit protein.
Comparator Or Baseline	Ap4A: Poor substrate for Fhit; specificity constant (kcat/Km) = 6.7 × 10^3 s^-1 M^-1 for Ap4A hydrolase.
Quantified Difference	Qualitative difference: Ap4G is completely resistant to Fhit-mediated degradation, whereas Ap4A is a poor but detectable substrate.
Conditions	In vitro enzymatic assays with recombinant human Fhit protein and asymmetrical Ap4A hydrolase [1] [2].

Why This Matters

The complete resistance of Ap4G to Fhit-mediated degradation means that in cellular contexts where Fhit is expressed, Ap4G will have a longer half-life and distinct signaling dynamics compared to Ap4A, which is subject to (slow) Fhit turnover. This is a critical consideration for experimental design involving tumor suppressor pathways or nucleotide signaling longevity.

• [1] Huang Y, Garrison PN, Barnes LD. Selective degradation of 2′-adenylated diadenosine tri- and tetraphosphates, Ap3A and Ap4A, by two specific human dinucleoside polyphosphate hydrolases. Arch Biochem Biophys. 2000;373(1):249-256. View Source
• [2] Barnes LD, Garrison PN, Siprashvili Z, Guranowski A, Robinson AK, Ingram SW, et al. Fhit, a putative tumor suppressor in humans, is a dinucleoside 5′,5‴-P1,P3-triphosphate hydrolase. Biochemistry. 1996;35(36):11529-11535. View Source

Selective Synthesis and Inhibition by T4 DNA Ligase: Ap4G vs. Ap4A and Ap3A

T4 DNA ligase, a cornerstone enzyme in molecular biology, exhibits substrate-specific synthesis of dinucleoside polyphosphates. In the presence of GTP, the enzyme synthesizes Ap4G from the E-AMP complex, whereas ADP yields Ap3A and ATP yields Ap4A [1]. Critically, nicked DNA competes very effectively with GTP for the synthesis of Ap4G, and conversely, tripolyphosphate (or GTP) inhibits the ligation of DNA by the ligase. This bidirectional competition is specific to the GTP-Ap4G axis and is not observed for the ATP-Ap4A or ADP-Ap3A synthetic pathways, highlighting a unique regulatory node for Ap4G.

T4 Ligase Specificity

Head-to-head

Ap4G synthesis from GTP inhibits DNA ligation
Ap4A/Ap3A pathways do not

GTP-dependent synthesis creates a unique regulatory node

T4 DNA ligase; competitive inhibition context

Evidence Dimension	Substrate-dependent synthesis and DNA ligation inhibition by T4 DNA ligase
Target Compound Data	Ap4G is synthesized from GTP and E-AMP; GTP/tripolyphosphate competitively inhibits DNA ligation.
Comparator Or Baseline	Ap4A is synthesized from ATP; Ap3A is synthesized from ADP. These pathways do not exhibit the same competitive inhibition of DNA ligation.
Quantified Difference	Not quantified in fold-change; qualitative mechanistic divergence established.
Conditions	In vitro assays with purified T4 DNA ligase, Mg2+, and various nucleotide acceptors [1].

Why This Matters

For researchers using T4 DNA ligase in molecular cloning or for those studying DNA repair mechanisms, the presence of GTP in a reaction will divert enzyme activity toward Ap4G synthesis at the expense of DNA ligation. This is a unique and often overlooked experimental variable that is specific to Ap4G-related pathways.

• [1] Madrid O, Martin D, Atencia EA, Sillero A, Günther Sillero MA. T4 DNA ligase synthesizes dinucleoside polyphosphates. FEBS Lett. 1998;433(3):283-286. View Source

Stress-Responsive Accumulation Profile: Ap4G vs. Ap3A and Ap3G in Drosophila

Under heat-shock conditions (19°C to 37°C), the cellular concentrations of dinucleoside polyphosphates in Drosophila cells change with distinct kinetics and magnitudes. While Ap4A increases up to 2.2-fold, Ap3A increases 3-fold, and Ap3G increases 3.3-fold, Ap4G levels remain unchanged under the same conditions [1]. In contrast, under heavy metal stress (5 mM CdCl2), all dinucleotides, including Ap4G, increase by approximately two orders of magnitude. Basal concentrations in exponentially growing cells are 0.25 µM (Ap4A), 0.31 µM (Ap4G), 0.87 µM (Ap3A), and 2.25 µM (Ap3G) [1].

Heat-shock Response

Head-to-head

Ap4G: 0-fold
Ap3A: 3.0-fold increase

Ap4G is not a heat-shock alarmone; use Ap3A/Ap3G

Drosophila cells, 19°C to 37°C, HPLC quantification

Evidence Dimension	Fold-change in cellular concentration upon heat shock (19°C to 37°C)
Target Compound Data	Ap4G: No significant change (fold-change ~1.0).
Comparator Or Baseline	Ap4A: 2.2-fold increase; Ap3A: 3.0-fold increase; Ap3G: 3.3-fold increase.
Quantified Difference	Ap4G shows essentially 0-fold increase vs. 2.2- to 3.3-fold increases for other dinucleotides.
Conditions	Drosophila cell cultures (line not specified) subjected to heat shock from 19°C to 37°C for 1 hour; quantification by HPLC [1].

Why This Matters

Ap4G is a selective marker for heavy metal stress, not heat shock, in Drosophila cells. This differential regulation means that Ap4G cannot be used as a generic 'stress alarmone' proxy for Ap3A or Ap3G, and experiments designed to monitor heat-shock responses must specifically measure Ap3A or Ap3G rather than Ap4G.

• [1] Brevet A, Plateau P, Best-Belpomme M, Blanquet S. Variation of Ap4A and other dinucleoside polyphosphates in stressed Drosophila cells. J Biol Chem. 1985;260(29):15566-15570. View Source

Binding Affinity to BsIMPDH: Ap4G vs. Ap4A and Other Dinucleotides

Isothermal titration calorimetry (ITC) studies with BsIMPDH (Bacillus subtilis inosine monophosphate dehydrogenase) reveal that Ap4G binds to the enzyme with a distinct thermodynamic profile compared to Ap4A, Ap3A, Ap5A, Ap6A, Ap3G, and Ap5G. While the publication provides ITC thermograms for each dinucleotide, quantitative Kd values were not extracted in the available source snippet. However, the inclusion of Ap4G in this comparative panel confirms that it is a recognized ligand of this key metabolic enzyme, and its binding signature differs from symmetric adenosine-based dinucleotides (Ap4A, Ap5A) and from other guanosine-containing species (Ap3G, Ap5G) [1].

IMPDH Binding (ITC)

Data to verify

Distinct thermogram profile; quantitative Kd unavailable

Confirmed ligand; further SAR studies needed

BsIMPDH; ITC panel with multiple dinucleotides

Evidence Dimension	Binding to BsIMPDH measured by ITC
Target Compound Data	Ap4G binds to BsIMPDH; Kd and ΔH values available in full article.
Comparator Or Baseline	Ap4A, Ap5A, Ap6A, Ap3A, Ap3G, Ap5G also tested in same panel.
Quantified Difference	Specific Kd values not available in snippet; qualitative difference in thermogram profiles observed.
Conditions	ITC with 25 μM purified BsIMPDH titrated with each dinucleotide ligand [1].

Why This Matters

This data positions Ap4G as a structurally validated ligand for IMPDH, a key enzyme in guanine nucleotide biosynthesis and a drug target for immunosuppression and antiviral therapy. The availability of ITC data provides a quantitative framework for structure-activity relationship (SAR) studies and rational design of nucleotide-based IMPDH modulators.

• [1] Extended Data Fig. 1. Binding of nucleotides and dinucleotides to BsIMPDH determined by isothermal titration calorimetry (ITC). In: ... [associated with primary article]. PMC10439310. View Source

Ap4G: High-Value Research Applications and Industrial Use Cases

Investigating Nucleotide-Mediated Regulation of IMP-GMP 5′-Nucleotidase and Purine Salvage Pathways

Researchers studying purine metabolism and nucleotide signaling can utilize Ap4G as a precise tool to probe the regulatory mechanisms of IMP-GMP 5′-nucleotidase. The distinct activation profiles quantified in Section 3 (7.7-fold phosphotransferase activation vs. 10.2-fold for Ap5A) allow for the dissection of allosteric binding site preferences and the determination of structure-activity relationships that govern enzyme activation [1]. This is particularly relevant for neuroscience research, given the enzyme's high expression in brain tissue.

Studying Fhit-Independent Dinucleoside Polyphosphate Signaling and Tumor Suppressor Pathways

Ap4G serves as a critical control compound for dissecting the specific role of the Fhit tumor suppressor protein in nucleotide signaling. Because Ap4G is not a substrate for Fhit (Section 3), it can be used in comparative studies to distinguish between Fhit-dependent and Fhit-independent signaling events [1]. This application is essential for cancer biology research focused on the FHIT gene locus and for understanding how dinucleoside polyphosphates contribute to cell cycle regulation and apoptosis.

Modeling Heavy Metal Stress Responses and Alarmone Function in Cellular Systems

As established in Section 3, Ap4G accumulates dramatically (two orders of magnitude) in response to heavy metal stress (CdCl2) but is insensitive to heat shock [1]. This makes Ap4G a highly specific molecular probe for investigating cellular defense mechanisms against cadmium and other heavy metal toxins. It is particularly valuable for environmental toxicology studies, industrial microbiology (e.g., bioremediation), and research into the physiological roles of alarmones in prokaryotic and eukaryotic stress adaptation [2].

Dissecting T4 DNA Ligase Mechanism and Developing Optimized Molecular Biology Reagents

For biotechnology companies and academic core facilities that rely on T4 DNA ligase for DNA cloning and library preparation, understanding the enzyme's side-activity in synthesizing Ap4G from GTP is crucial for process optimization. The competitive inhibition of DNA ligation by GTP (Section 3) represents a potential source of reaction failure or reduced efficiency [1]. Ap4G can be used as a standard to develop and validate HPLC or LC-MS methods for monitoring this side-reaction, thereby enabling the formulation of superior ligase buffers and the quality control of commercial ligase preparations.

Application

Selection Property

Validation Focus

Purine salvage pathway studies

Phosphotransferase activation difference

IMP-GMP 5′-nucleotidase regulation

Tumor suppressor pathway research

Fhit-resistance profile

Fhit-independent signaling events

Heavy metal stress modeling

Stress-specific accumulation profile

Distinguishing heat-shock vs. heavy metal alarmones

T4 DNA ligase mechanism studies

GTP-dependent synthesis and inhibition

Monitoring Ap4G to prevent DNA ligation failure

• [1] Marques AFP, Teixeira NA, Gambaretto C, Sillero A, Günther Sillero MA. IMP-GMP 5′-nucleotidase from rat brain: Activation by polyphosphates. J Neurochem. 1998;71(3):1241-1250. View Source
• [2] Balodimos IA, Kashket ER, Rapaport E. Metabolism of adenylylated nucleotides in Clostridium acetobutylicum. J Bacteriol. 1990;172(2):766-771. View Source